(2-Fluoro-5-methylphenyl)-[[2-(methylsulfonylmethyl)-1,3-thiazol-4-yl]methyl]cyanamide

• IUPAC Name: (2-fluoro-5-methylphenyl)-[[2-(methylsulfonylmethyl)-1,3-thiazol-4-yl]methyl]cyanamide
• InChI: InChI=1S/C14H14FN3O2S2/c1-10-3-4-12(15)13(5-10)18(9-16)6-11-7-21-14(17-11)8-22(2,19)20/h3-5,7H,6,8H2,1-2H3
• InChI Key: YYSWAVWVSLGLQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)N(CC2=CSC(=N2)CS(=O)(=O)C)C#N
• Molecular Formula: C14H14FN3O2S2
• Molecular Weight: 339.4 g/mol
• CAS No.: 1385274-66-7

Description

(2-Fluoro-5-methylphenyl)-[[2-(methylsulfonylmethyl)-1,3-thiazol-4-yl]methyl]cyanamide is a useful research compound. Its molecular formula is C14H14FN3O2S2 and its molecular weight is 339.4. The purity is usually 95%.
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Scientific Research Applications

COX-2 Inhibition

Research has shown that certain fluorinated benzenesulfonamide derivatives, similar in structure to (2-Fluoro-5-methylphenyl)-[[2-(methylsulfonylmethyl)-1,3-thiazol-4-yl]methyl]cyanamide, have been effective as selective cyclooxygenase-2 (COX-2) inhibitors. These compounds were found to be potent and selective, with some entering clinical trials for conditions like rheumatoid arthritis and acute pain (Hashimoto et al., 2002).

Antimicrobial and Antiviral Properties

A study on flurbiprofen hydrazide derivatives, which include similar structural elements to the compound , indicated these compounds' potential as antimicrobial agents against various bacterial strains and as inhibitors of Hepatitis C virus NS5B polymerase (Çıkla et al., 2013).

Anticonvulsant Activity

Compounds incorporating a sulfonamide thiazole moiety, closely related to the compound of interest, have shown anticonvulsant activity. In particular, some of these compounds provided protection against picrotoxin-induced convulsion (Farag et al., 2012).

Antitumor Properties

Fluorinated benzothiazoles, which share some structural similarities with the compound , have been synthesized and shown to possess potent cytotoxic properties in vitro, particularly against certain breast cancer cell lines. This suggests potential antitumor applications (Hutchinson et al., 2001).

Antibacterial Activity Against Plant Pathogens

A study on sulfone derivatives containing 1,3,4-oxadiazole moieties, similar in structure, indicated good antibacterial activities against rice bacterial leaf blight. This suggests potential applications in plant protection and agriculture (Shi et al., 2015).